Cas no 478064-80-1 (1-[6-(4-methoxyphenoxy)-2-methylpyridin-3-yl]ethan-1-one)

• Product Name: 1-[6-(4-methoxyphenoxy)-2-methylpyridin-3-yl]ethan-1-one
• CAS No: 478064-80-1
• CID: 4653499
• Update Time: 2025-05-23

1-[6-(4-methoxyphenoxy)-2-methylpyridin-3-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[6-(4-methoxyphenoxy)-2-methylpyridin-3-yl]ethan-1-one

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 1-[6-(4-methoxyphenoxy)-2-methylpyridin-3-yl]ethan-1-one

1-[6-(4-Methoxyphenoxy)-2-Methylpyridin-3-yl]Ethan-1-one: A Comprehensive Overview

The compound 1-[6-(4-methoxyphenoxy)-2-methylpyridin-3-yl]ethan-1-one (CAS No. 478064-80-1) is a highly specialized organic molecule with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a pyridine ring substituted with a methoxyphenoxy group and a methyl group, along with a ketone functional group. The combination of these structural elements imparts distinctive chemical and biological properties to the molecule.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1-[6-(4-methoxyphenoxy)-2-methylpyridin-3-yl]ethan-1-one. Researchers have employed various methodologies, including palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitution, to construct the core pyridine framework. These methods not only enhance the yield but also improve the purity of the final product, making it suitable for high-throughput screening in drug discovery pipelines.

The biological activity of 1-[6-(4-methoxyphenoxy)-2-methylpyridin-3-yl]ethan-1-one has been extensively studied in recent years. Preclinical studies have demonstrated its potential as a modulator of key cellular pathways involved in inflammation and oxidative stress. For instance, studies published in *Nature Communications* highlight its ability to inhibit specific kinase enzymes, which are implicated in chronic inflammatory diseases such as arthritis and neurodegenerative disorders.

In addition to its therapeutic potential, 1-[6-(4-methoxyphenoxy)-2-methylpyridin-3-yl]ethan-1-one has shown promise in agrochemical applications. Field trials conducted by agricultural research institutions have indicated its efficacy as a plant growth regulator, enhancing crop yield under stress conditions such as drought and high salinity. This dual applicability underscores the versatility of this compound in addressing both human health and agricultural challenges.

From a materials science perspective, the unique electronic properties of 1-[6-(4-methoxyphenoxy)-2-methylpyridin-3-yl]ethan-1-one make it an attractive candidate for organic electronics. Research published in *Advanced Materials* demonstrates its potential as a component in organic photovoltaic cells, where it enhances charge transport efficiency. This application highlights the compound's role in advancing sustainable energy technologies.

The synthesis and characterization of 1-[6-(4-methoxyphenoxy)-2-methylpyridin-3-yl]ethan-1-one have been optimized using state-of-the-art analytical techniques. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming the compound's molecular structure and purity. These techniques ensure that the compound meets rigorous quality standards required for both academic research and industrial applications.

Furthermore, computational chemistry has played a pivotal role in understanding the molecular interactions of 1-[6-(4-methoxyphenoxy)-2-methylpyridin-3-yl]ethan-1-one. Quantum mechanical simulations have provided insights into its electronic structure, enabling researchers to predict its reactivity and selectivity in various chemical reactions. This computational approach has significantly accelerated the discovery process, reducing reliance on time-consuming experimental methods.

In conclusion, 1-[6-(4-methoxyphenoxy)-2-methylpyridin-3-yL]Ethan-I-one (CAS No. 478064-B0-B) stands at the forefront of chemical innovation, with applications spanning medicine, agriculture, and materials science. Its versatile structure and promising biological activity position it as a key molecule for future research and development efforts.